BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Chemical
Properties of Methoxychlor-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methoxychlor-d6

Cat. No.: B12392909

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
Methoxychlor-d6, a deuterated analog of the organochlorine pesticide Methoxychlor. This
document is intended for researchers, scientists, and professionals in drug development who
utilize Methoxychlor-d6 as an internal standard or in other analytical applications.

Chemical Identity and Physical Properties

Methoxychlor-d6, with the IUPAC name 1,1'-(2,2,2-trichloroethane-1,1-diyl)bis[4-(methoxy-
d3)benzene], is a synthetic compound where the six hydrogen atoms on the two methoxy
groups of Methoxychlor are replaced with deuterium. This isotopic labeling makes it an ideal
internal standard for quantitative analysis by mass spectrometry, as it is chemically almost
identical to the parent compound but can be distinguished by its higher molecular weight.[1]

While specific experimental data for the physical properties of Methoxychlor-d6é are not
extensively published, the properties of its non-deuterated counterpart, Methoxychlor, provide a
close approximation. It is important to note that deuteration can slightly alter physical properties
such as melting and boiling points due to the increased molecular mass.

Table 1: Physical and Chemical Properties of Methoxychlor-d6
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Property Value Source
CAS Number 106031-79-2 [2][3]
Molecular Formula C16H9D6CI302 [3]
Molecular Weight 351.68 g/mol [3]
Appearance White to off-white solid

Typically =298% chemical purity,
Purity >99% isotopic purity (atom %
D)

Table 2: Physical Properties of Methoxychlor (for reference)

Property Value Source
Melting Point 77-89 °C

Boiling Point Decomposes

Solubility in Water 0.045 mg/L at 25 °C

Soluble in aromatic and
Solubility in Organic Solvents chlorinated solvents, ketones,

and ethanol.

Chemical Stability and Reactivity

Methoxychlor-d6 is a stable compound under normal laboratory and storage conditions. For
optimal stability, it should be stored in a dry, cool, and well-ventilated place, protected from
light. Stock solutions of Methoxychlor-d6 are typically stable for up to 6 months when stored at
-80°C and for 1 month at -20°C when protected from light.

The reactivity of Methoxychlor-d6 is expected to be very similar to that of Methoxychlor. It is
incompatible with strong oxidizing agents and alkaline materials. The non-deuterated form is
known to decompose upon heating, producing toxic and corrosive gases such as hydrogen
chloride.
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Use as an Internal Standard in Analytical Methods

The primary application of Methoxychlor-d6 is as an internal standard in analytical methods,
particularly gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-
tandem mass spectrometry (LC-MS/MS), for the quantification of Methoxychlor and other
related pesticides in various matrices such as food, water, and biological samples.

Experimental Protocol: General Workflow for Pesticide
Analysis using Methoxychlor-d6 as an Internal Standard

The following is a generalized workflow for the analysis of pesticides in a sample matrix using
Methoxychlor-d6 as an internal standard. Specific parameters will vary depending on the
matrix, instrumentation, and target analytes.
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Caption: General workflow for pesticide residue analysis.

Methodology Detalils:
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o Sample Preparation: A representative sample is homogenized. For solid matrices like fruits
and vegetables, a QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is
often employed for extraction and cleanup.

 Internal Standard Spiking: A known amount of Methoxychlor-d6 solution is added to the
sample at the beginning of the extraction process. This allows for the correction of analyte
loss during sample preparation and instrumental analysis.

o Extraction: The sample is extracted with a suitable organic solvent, such as acetonitrile or a
mixture of hexane and acetone.

o Cleanup: The extract is purified to remove matrix interferences using techniques like solid-
phase extraction (SPE) or dispersive solid-phase extraction (d-SPE).

o Concentration: The cleaned extract is concentrated to a final volume, typically under a gentle
stream of nitrogen.

 Instrumental Analysis: The final extract is injected into a GC-MS or LC-MS/MS system. The
instrument is operated in a selected ion monitoring (SIM) or multiple reaction monitoring
(MRM) mode to selectively detect and quantify both the target analyte (Methoxychlor) and
the internal standard (Methoxychlor-d6).

» Quantification: The concentration of the target analyte is determined by comparing the peak
area ratio of the analyte to the internal standard against a calibration curve prepared with
known concentrations of the analyte and a constant concentration of the internal standard.

Signaling Pathway in Mass Spectrometric Detection

The use of a deuterated internal standard relies on the principle of isotope dilution mass
spectrometry. The following diagram illustrates the logical relationship in the quantification
process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Chemical Properties
of Methoxychlor-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392909#what-are-the-chemical-properties-of-
methoxychlor-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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